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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Diisopropylethylamine trihydrofluoride, also known as Hünig's base trihydrofluoride or

DIPEA·3HF, is a widely utilized reagent in organic synthesis. It serves as a soluble and mild

source of fluoride ions and a sterically hindered, non-nucleophilic base. This unique

combination of properties makes it an invaluable tool in a variety of chemical transformations,

including fluorination reactions, peptide synthesis, and as a scavenger for acidic byproducts.

This technical guide provides an in-depth overview of the physical properties, synthesis, and

key applications of N,N-Diisopropylethylamine trihydrofluoride, complete with detailed

experimental protocols and logical workflow diagrams to support researchers in its effective

and safe utilization.

Core Physical Properties
The physical characteristics of N,N-Diisopropylethylamine trihydrofluoride are crucial for its

proper handling, storage, and application in chemical reactions. The following tables

summarize the key physical data available for this compound. It is important to note that some

properties, such as the boiling and flash points, may show slight variations across different

commercial suppliers due to differences in purity and measurement conditions.
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Property Value Source(s)

Chemical Formula C₈H₂₂F₃N [1]

Molecular Weight 189.26 g/mol [1]

Appearance Colorless to pale yellow liquid [2][3]

Density
Approximately 0.965 g/mL at

25 °C
[4]

Solubility

Soluble in common organic

solvents such as

dichloromethane and

chloroform.

[2]

Thermal and Safety Properties
Property Value Notes Source(s)

Boiling Point 93-95 °C at 4 mmHg [5]

~160-162 °C

At atmospheric

pressure (Note:

significant variation in

reported values)

[2]

Melting Point
Data not consistently

available

One source suggests

~45-50°C, while

others state no data is

available.

[3]

Flash Point 40.5 °C Closed cup [5]

113 °C
Variation in reported

values exists.
[4]

Vapor Pressure
Relatively low at room

temperature
[2]
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Property Value Notes Source(s)

pKa

~11 (of the conjugate

acid of the parent

amine, DIPEA)

Indicates the basicity

of the amine.
[6]

Refractive Index Data not available

Experimental Protocols
Detailed and standardized methodologies are essential for the accurate determination of

physical properties and for the safe synthesis and handling of chemical compounds.

Synthesis of N,N-Diisopropylethylamine Trihydrofluoride
The synthesis of N,N-Diisopropylethylamine trihydrofluoride is achieved through the

reaction of N,N-Diisopropylethylamine (DIPEA) with hydrogen fluoride.

Materials:

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Hydrogen Fluoride (HF) or a concentrated aqueous solution

A suitable solvent (e.g., diethyl ether)

Reaction vessel resistant to hydrogen fluoride (e.g., a polyethylene or Teflon flask)

Stirring apparatus

Cooling bath (e.g., ice-water bath)

Procedure:

In a well-ventilated fume hood, place the N,N-Diisopropylethylamine in the HF-resistant

reaction vessel equipped with a stirrer.

Cool the vessel in a cooling bath to control the exothermic reaction.
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Slowly add three molar equivalents of hydrogen fluoride to the stirred DIPEA solution. The

addition should be done dropwise to manage the heat generated.

After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room

temperature to ensure the reaction goes to completion.

If a solvent was used, it can be removed under reduced pressure to yield the N,N-

Diisopropylethylamine trihydrofluoride salt.

Safety Precautions: Anhydrous hydrogen fluoride is extremely corrosive and toxic. All

manipulations should be carried out in a specialized fume hood with appropriate personal

protective equipment (PPE), including HF-resistant gloves, a face shield, and a lab coat.

Determination of Physical Properties
The following are general experimental protocols for determining the key physical properties of

a liquid amine salt like N,N-Diisopropylethylamine trihydrofluoride.

1. Boiling Point Determination (Thiele Tube Method):

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating oil, and a heat source.

Procedure:

Attach a small test tube containing 1-2 mL of the sample to a thermometer using a rubber

band.

Place a capillary tube, with its open end downwards, into the test tube.

Immerse the assembly in a Thiele tube filled with heating oil, ensuring the sample is below

the oil level.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the capillary.
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When a continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube as the apparatus cools.[7]

2. Melting Point Determination (for solidified samples):

Apparatus: Melting point apparatus, capillary tubes (sealed at one end).

Procedure:

Introduce a small, finely powdered sample of the solidified compound into a capillary tube

to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to about 15-20 °C below the expected melting point, then reduce

the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.[8][9]

3. Density Measurement:

Apparatus: Pycnometer or a calibrated volumetric flask, and a balance.

Procedure:

Weigh a clean, dry pycnometer.

Fill the pycnometer with the sample liquid, ensuring there are no air bubbles, and weigh it

again.

Record the temperature of the liquid.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.
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4. Refractive Index Measurement:

Apparatus: Refractometer.

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.

Place a few drops of the sample on the prism of the refractometer.

Close the prism and allow the temperature to stabilize.

Look through the eyepiece and adjust the controls to bring the dividing line between the

light and dark fields into focus on the crosshairs.

Read the refractive index from the scale.[10][11]

5. pKa Determination (Potentiometric Titration):

Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.

Procedure:

Prepare a solution of the amine salt of a known concentration in a suitable solvent (e.g.,

water or a water/alcohol mixture).

Titrate the solution with a standardized solution of a strong base (e.g., NaOH).

Record the pH of the solution after each addition of the titrant.

Plot a titration curve (pH vs. volume of titrant added).

The pKa is the pH at the half-equivalence point.[12][13]

Applications in Organic Synthesis
N,N-Diisopropylethylamine trihydrofluoride is a versatile reagent with applications in several

key areas of organic synthesis.
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Role as a Non-Nucleophilic Base and Fluoride Source
The primary utility of DIPEA·3HF stems from its dual functionality. The diisopropylethylamine

cation is a sterically hindered, non-nucleophilic base, which is effective at scavenging protons

without interfering with nucleophilic reactions.[14] The trihydrofluoride anion serves as a mild

and soluble source of fluoride ions for nucleophilic fluorination.[15]

N,N-Diisopropylethylamine Trihydrofluoride

Dual Functionality

Applications

DIPEA·3HF

Non-Nucleophilic Base
(Proton Scavenger)
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(Nucleophilic Fluorination)
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Caption: Dual functionality of DIPEA·3HF in organic synthesis.

Workflow in Peptide Synthesis
In solid-phase peptide synthesis (SPPS), a non-nucleophilic base is crucial for the

deprotonation of the incoming amino acid's ammonium salt and for neutralizing the acidic

byproducts formed during the coupling step. The steric bulk of DIPEA prevents it from reacting

with the activated carboxylic acid, thus avoiding unwanted side reactions.[16][17][18]
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Caption: Role of DIPEA·3HF in the coupling step of SPPS.

Mechanism in Nucleophilic Fluorination
N,N-Diisopropylethylamine trihydrofluoride is an effective reagent for the conversion of

alcohols and alkyl halides to alkyl fluorides. The trihydrofluoride anion acts as the nucleophile,

delivering a fluoride ion to the electrophilic carbon center. The reaction often proceeds via an

SN2 mechanism, leading to an inversion of stereochemistry at the reaction center.[15][19]
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Caption: SN2 mechanism of fluorination using DIPEA·3HF.

Safety and Handling
N,N-Diisopropylethylamine trihydrofluoride is a corrosive and toxic substance. It should be

handled with extreme care in a well-ventilated fume hood.[12][20][21]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile or

neoprene), safety goggles, a face shield, and a lab coat.

Inhalation: Avoid inhaling vapors or mists.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, immediately

flush with copious amounts of water for at least 15 minutes and seek medical attention.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and strong acids. The container should be tightly sealed to

prevent moisture ingress.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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N,N-Diisopropylethylamine trihydrofluoride is a highly effective and versatile reagent in

modern organic synthesis. Its dual role as a non-nucleophilic base and a mild fluorinating agent

makes it suitable for a wide range of applications, from complex peptide synthesis to the

introduction of fluorine atoms into organic molecules. A thorough understanding of its physical

properties, coupled with strict adherence to safety protocols, is paramount for its successful

and safe implementation in the laboratory. This guide provides the foundational knowledge for

researchers and drug development professionals to harness the full potential of this valuable

synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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